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Compound of Interest

Compound Name:
2-Amino-isonicotinic acid

hydrazide

Cat. No.: B1267408 Get Quote

Technical Support Center: 2-Amino-Isonicotinic
Acid Hydrazide
This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for the storage and

handling of 2-amino-isonicotinic acid hydrazide (CAS No: 58481-01-9).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 2-amino-isonicotinic acid hydrazide?

A1: Proper storage is crucial to maintain the integrity and stability of 2-amino-isonicotinic acid
hydrazide. It is recommended to store the compound in a tightly closed container in a dry, cool,

and well-ventilated place.[1][2][3][4][5] Some suppliers recommend storage at room

temperature, while others suggest 2-8°C with protection from light.[6][7] For long-term storage,

adhering to the manufacturer's specific recommendations is advised.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: To ensure personal safety, it is imperative to use appropriate PPE when handling 2-amino-
isonicotinic acid hydrazide. This includes protective gloves, protective clothing, and eye/face

protection, such as tight-sealing safety goggles.[1][2][3] In situations where dust formation is
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possible, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.

[2]

Q3: What are the primary hazards associated with 2-amino-isonicotinic acid hydrazide?

A3: 2-Amino-isonicotinic acid hydrazide is considered a hazardous substance.[2] It is

harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2][4] It may

also cause respiratory irritation.[1][2][4]

Q4: How should I handle a spill of 2-amino-isonicotinic acid hydrazide?

A4: In the event of a spill, ensure the area is well-ventilated and shut off all possible sources of

ignition.[3] Avoid breathing in dust or vapors.[3] For containment, sweep up the spilled solid

material and place it into a suitable, labeled container for disposal.[4] Prevent the substance

from entering drains or watercourses.[3] After the spill has been cleaned up, decontaminate all

equipment used in the process.[3]

Q5: What should I do in case of accidental exposure?

A5: Immediate action is necessary in case of exposure:

Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses,

remove them if it is easy to do so. Continue rinsing and seek immediate medical attention.[1]

[2][3]

Skin Contact: Wash the affected area with plenty of soap and water.[1][2][3] If skin irritation

occurs, seek medical advice.[1][3]

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing.[2][3] If the person feels unwell, call a poison center or doctor.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[2] Clean the mouth

with water and drink plenty of water afterward.[2][4]

Troubleshooting Guides
Issue 1: Inconsistent Experimental Results
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Possible Cause: Degradation of the compound due to improper storage.

Troubleshooting Steps:

Verify Storage Conditions: Confirm that the compound has been stored according to the

recommended guidelines (cool, dry, well-ventilated, and protected from light).[1][2][3][4][7]

Check for Physical Changes: Inspect the compound for any changes in appearance, such as

color or texture.

Perform Quality Control: If possible, run a simple analytical test (e.g., melting point) to check

the purity of the compound. The melting point is reported to be between 171 - 173 °C.[2]

Use a Fresh Batch: If degradation is suspected, use a new, unopened container of the

compound for subsequent experiments.

Issue 2: Difficulty in Dissolving the Compound
Possible Cause: Use of an inappropriate solvent or insufficient mixing.

Troubleshooting Steps:

Consult Solubility Data: While specific solubility data is not readily available in the provided

search results, information on a related compound, isonicotinic acid hydrazide, suggests it is

water-soluble.[2] Experiment with common laboratory solvents, starting with water and polar

organic solvents.

Increase Agitation: Ensure vigorous mixing or sonication to aid dissolution.

Gentle Heating: Cautiously warm the solvent to increase the solubility. Be mindful of the

compound's stability at elevated temperatures.

pH Adjustment: The solubility of amine- and hydrazide-containing compounds can be pH-

dependent. Try adjusting the pH of the solution.

Data at a Glance
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Parameter Recommendation Source(s)

Storage Temperature Room temperature or 2-8°C [6][7]

Storage Conditions
Dry, cool, well-ventilated place,

protected from light
[1][2][3][4][7]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases
[2]

Appearance White solid [2][4]

Molecular Formula C6H8N4O [6][8]

Molecular Weight 152.15 g/mol [6][8]

Melting Point 171 - 173 °C [2]

Experimental Workflow & Troubleshooting Logic
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General Workflow for Handling 2-Amino-Isonicotinic Acid Hydrazide
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Caption: A general laboratory workflow for handling solid chemical compounds.
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Troubleshooting Logic for Inconsistent Results

Inconsistent Results?

Storage Conditions Correct?
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Caption: A logical diagram for troubleshooting inconsistent experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.calpaclab.com/2-amino-isonicotinic-acid-hydrazide-min-97-1-gram/ala-a171091-1g
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1452239.htm?N=United%20Kingdom
https://www.scbt.com/p/2-amino-isonicotinic-acid-hydrazide-58481-01-9
https://www.benchchem.com/product/b1267408#storage-and-handling-recommendations-for-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/product/b1267408#storage-and-handling-recommendations-for-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/product/b1267408#storage-and-handling-recommendations-for-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/product/b1267408#storage-and-handling-recommendations-for-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

